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Compound of Interest

Compound Name: Idra 21

Cat. No.: B1674380 Get Quote

Disclaimer: This document provides general guidance on the disposal of Idra-21 based on

available chemical and safety information. Researchers, scientists, and drug development

professionals must consult their institution's Environmental Health and Safety (EHS)

department and adhere to all local, state, and federal regulations for chemical waste disposal.

Idra-21 (CAS No. 22503-72-6) is a benzothiadiazine derivative and a positive allosteric

modulator of the AMPA receptor.[1][2] While some research suggests it has low neurotoxicity at

therapeutic doses, it can exacerbate neuronal damage under specific conditions like ischemia.

[1][3] Due to its biological activity and chlorinated heterocyclic structure, proper disposal is

crucial to ensure laboratory safety and environmental protection.

Hazard Assessment and Waste Classification
As of this writing, Idra-21 is not specifically listed as a hazardous waste by the U.S.

Environmental Protection Agency (EPA). Therefore, its classification as hazardous or non-

hazardous depends on whether it exhibits any of the four characteristics of hazardous waste as

defined by the Resource Conservation and Recovery Act (RCRA):

Ignitability: Idra-21 is a solid and is not expected to be ignitable.

Corrosivity: As a neutral organic compound, it is not corrosive.

Reactivity: There is no indication that Idra-21 is reactive (e.g., explosive, water-reactive).
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Toxicity: The primary concern for a bioactive compound like Idra-21 is its potential toxicity.

While pharmacological studies provide some insight, this is distinct from the regulatory

definition of toxicity for disposal, which is determined by the Toxicity Characteristic Leaching

Procedure (TCLP).

Recommendation: In the absence of specific data classifying Idra-21 as non-hazardous, and

given its potent biological activity, it is prudent to handle and dispose of it as a hazardous

waste. Consult with your institution's EHS department for a final determination.

Quantitative Data Summary
The following table summarizes key quantitative data for Idra-21.

Property Value

CAS Number 22503-72-6

Molecular Formula C₈H₉ClN₂O₂S

Molar Mass 232.68 g/mol

Appearance White to off-white solid powder

Solubility Soluble in DMSO, sparingly soluble in ethanol

Step-by-Step Disposal Procedures
The following procedures provide a framework for the safe disposal of Idra-21 and associated

waste.

Personal Protective Equipment (PPE)
Before handling Idra-21 for disposal, ensure you are wearing appropriate PPE:

Chemical-resistant gloves (nitrile or neoprene)

Safety goggles

A lab coat
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All handling of solid Idra-21 should be conducted in a chemical fume hood to prevent inhalation

of fine particles.

Disposal of Unused or Waste Idra-21 (Solid)
Segregation: Do not mix Idra-21 waste with other chemical waste streams unless directed to

do so by your EHS department.

Containerization:

Place solid Idra-21 waste in a clearly labeled, sealable, and chemically compatible

container. A high-density polyethylene (HDPE) container is a suitable choice.

The container must be labeled with the words "Hazardous Waste," the full chemical name

("Idra-21" and "7-chloro-3-methyl-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide"), the

CAS number (22503-72-6), and an indication of the hazards (e.g., "Toxic," "Bioactive").

Storage: Store the sealed waste container in a designated satellite accumulation area until it

is collected by your institution's hazardous waste management personnel.

Disposal of Contaminated Materials
Items such as weigh boats, pipette tips, and contaminated gloves should be disposed of as

follows:

Collection: Place all solid waste contaminated with Idra-21 into a designated hazardous

waste bag or container.

Labeling: The container must be clearly labeled as containing Idra-21 contaminated debris.

Disposal: This waste should be collected by your institution's hazardous waste program for

high-temperature incineration.

Disposal of Empty Idra-21 Containers
Decontamination: If the container is to be disposed of as non-hazardous waste, it must be

"RCRA empty." For a non-acute hazardous waste, this means that no more than 3% by
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weight of the original contents remains. Given the uncertainty of Idra-21's classification, it is

best to triple-rinse the container.

Rinse the container three times with a suitable solvent in which Idra-21 is soluble, such as

ethanol or a small amount of DMSO followed by ethanol.

Important: The rinsate from this cleaning process must be collected and disposed of as

hazardous liquid waste.

Container Disposal: Once triple-rinsed, the container can typically be disposed of in the

regular laboratory glass or plastic recycling, after defacing the label. Confirm this procedure

with your EHS department.

Experimental Protocol: Triple Rinse of Empty Containers
Initial Rinse: Add a small volume of a suitable solvent (e.g., ethanol) to the empty Idra-21

container. Secure the cap and swirl the container to ensure the solvent contacts all interior

surfaces.

Collect Rinsate: Pour the solvent into a designated hazardous waste container for

chlorinated organic liquids.

Repeat: Repeat the rinsing process two more times.

Drying: Allow the container to air dry completely in a fume hood before disposal.

Mandatory Visualizations
Caption: Logical workflow for the disposal of Idra-21 and associated waste streams.
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Caption: Decision pathway for the proper disposal of Idra-21.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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